Cas no 5421-29-4 (2-phenoxyethyl 2-phenoxyacetate)

2-phenoxyethyl 2-phenoxyacetate structure
5421-29-4 structure
Product Name:2-phenoxyethyl 2-phenoxyacetate
CAS No:5421-29-4
MF:C16H16O4
MW:272.295845031738
CID:1590067
PubChem ID:221715
Update Time:2025-04-21

2-phenoxyethyl 2-phenoxyacetate Chemical and Physical Properties

Names and Identifiers

    • 2-phenoxyethyl 2-phenoxyacetate
    • AR-1E4775
    • Phenoxy-essigsaeure-(2-phenoxy-aethylester)
    • 4-phenoxyethyl 2-phenoxyacetate
    • phenoxyacetic acid 2-phenoxyethyl ester
    • phenoxy-acetic acid-(2-phenoxy-ethyl ester)
    • 2-phenoxyethyl phenoxyacetate
    • AC1L5AOW
    • AC1Q68A7
    • CTK5A0020
    • 2-Phenoxyaethyl-phenoxyacetat
    • AG-J-74443
    • NSC6680
    • AR-1E4775; Phenoxy-essigsaeure-(2-phenoxy-aethylester); 4-phenoxyethyl 2-phenoxyacetate; phenoxyacetic acid 2-phenoxyethyl ester; phenoxy-acetic acid-(2-phenoxy-ethyl ester); 2-phenoxyethyl phenoxyacetate; AC1L5AOW; AC1Q68A7; CTK5A0020; 2-Phenoxyaethyl-phenoxyacetat; AG-J-74443; NSC6680;
    • 5421-29-4
    • DTXSID10278233
    • NSC-6680
    • Inchi: 1S/C16H16O4/c17-16(13-20-15-9-5-2-6-10-15)19-12-11-18-14-7-3-1-4-8-14/h1-10H,11-13H2
    • InChI Key: NNGMJYKCCVEABQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCOC(COC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 272.10488
  • Monoisotopic Mass: 272.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.159
  • Boiling Point: 387.4°C at 760 mmHg
  • Flash Point: 170.3°C
  • Refractive Index: 1.55
  • PSA: 44.76
  • LogP: 2.68760
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